Cas no 647036-82-6 (Piperidine, 4-[(2-methyl-4-quinolinyl)methoxy]-1-(methylsulfonyl)-)

• Product Name: Piperidine, 4-[(2-methyl-4-quinolinyl)methoxy]-1-(methylsulfonyl)-
• CAS No: 647036-82-6
• MF: C₁₇H₂₂N₂O₃S
• MW: 334.433183193207
• CID: 417689
• PubChem ID: 11559065
• Update Time: 2025-04-19

Piperidine, 4-[(2-methyl-4-quinolinyl)methoxy]-1-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-methyl-4-quinolinyl)methoxy]-1-(methylsulfonyl)-
• 2-methyl-4-[(1-methylsulfonylpiperidin-4-yl)oxymethyl]quinoline
• 4-(2-methylquinolin-4-ylmethyloxy)-piperidin-1-ylsulphonylmethane
• SCHEMBL5935747
• 4-(2-methylquinolin-4-ylmethoxy)piperidin-1-ylsulphonylmethane
• LQHAYYZBHMNZGN-UHFFFAOYSA-N
• 647036-82-6
• DTXSID40468600

• Inchi： 1S/C17H22N2O3S/c1-13-11-14(16-5-3-4-6-17(16)18-13)12-22-15-7-9-19(10-8-15)23(2,20)21/h3-6,11,15H,7-10,12H2,1-2H3
• InChI Key： LQHAYYZBHMNZGN-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CC1)OCC1C=C(C)N=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 334.13526
• Monoisotopic Mass: 334.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 59.5